4-[2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]pyridine

• IUPAC Name: 3-phenyl-5-(2-pyridin-4-ylethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O/c1-2-4-13(5-3-1)15-17-14(19-18-15)7-6-12-8-10-16-11-9-12/h1-5,8-11H,6-7H2
• InChI Key: SXBIBIXIHOIJMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)CCC3=CC=NC=C3
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

1,2,4-Oxadiazoles are heterocyclic compounds that contain an oxygen atom and two nitrogen atoms in a five-membered ring. They are part of many biologically active compounds and have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles often involves the reaction of amidoximes with carbonyl compounds. The exact method can vary depending on the specific substituents on the oxadiazole ring.

Molecular Structure Analysis

1,2,4-Oxadiazoles have four regioisomeric structures: 1,2,3-oxadiazole, 1,2,5-oxadiazole, 1,2,4-oxadiazole, and 1,3,4-oxadiazole. They possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen.

Chemical Reactions Analysis

The chemical reactions of 1,2,4-oxadiazoles can vary widely depending on their substituents. They are often used as building blocks in the synthesis of more complex compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles can vary depending on their specific structure and substituents. For example, they are generally solid at room temperature.

Mechanism of Action

The mechanism of action of 1,2,4-oxadiazoles can depend on their specific biological activity. For example, some 1,2,4-oxadiazole derivatives have been shown to inhibit the production of inflammatory factors in cells, suggesting potential anti-inflammatory activity.

Safety and Hazards

The safety and hazards of 1,2,4-oxadiazoles can depend on their specific structure and substituents. Some may be harmful if swallowed or cause eye irritation.

Future Directions

Given their diverse biological activities, 1,2,4-oxadiazoles are a promising area of research for the development of new therapeutic agents. Further studies are needed to explore their potential applications and to optimize their synthesis and properties.